Cas no 2770494-04-5 (4-amino-1H-pyrazole-1-sulfonyl chloride)

• Product Name: 4-amino-1H-pyrazole-1-sulfonyl chloride
• CAS No: 2770494-04-5
• MF: C₃H₄ClN₃O₂S
• MW: 181.600757598877
• CID: 5654247
• PubChem ID: 165993876
• Update Time: 2025-06-14

4-amino-1H-pyrazole-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2770494-04-5
• 4-amino-1H-pyrazole-1-sulfonyl chloride
• EN300-27781106

• Inchi： 1S/C3H4ClN3O2S/c4-10(8,9)7-2-3(5)1-6-7/h1-2H,5H2
• InChI Key： OPHMXLWXKPSRQS-UHFFFAOYSA-N
• SMILES： ClS(N1C=C(C=N1)N)(=O)=O

Computed Properties

• Exact Mass: 180.9712752g/mol
• Monoisotopic Mass: 180.9712752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.4Ų

Additional information on 4-amino-1H-pyrazole-1-sulfonyl chloride

Comprehensive Analysis of 4-amino-1H-pyrazole-1-sulfonyl chloride (CAS No. 2770494-04-5): Properties, Applications, and Industry Insights

The compound 4-amino-1H-pyrazole-1-sulfonyl chloride (CAS No. 2770494-04-5) is a specialized sulfonyl chloride derivative with significant relevance in modern organic synthesis and pharmaceutical research. As a heterocyclic building block, it has attracted attention for its unique molecular structure, featuring both amino and sulfonyl chloride functional groups on a pyrazole backbone. This configuration enables diverse reactivity patterns, making it valuable for constructing complex molecules in drug discovery and material science.

Recent trends in high-throughput screening and fragment-based drug design have increased demand for versatile intermediates like 4-amino-1H-pyrazole-1-sulfonyl chloride. Researchers frequently search for "pyrazole sulfonylation reagents" or "CAS 2770494-04-5 solubility data," reflecting practical concerns in synthetic workflows. The compound's dual functionality allows simultaneous nucleophilic and electrophilic reactions—a property exploited in developing kinase inhibitors and bioconjugation probes.

From a synthetic chemistry perspective, the sulfonyl chloride group in 2770494-04-5 facilitates efficient amide bond formation and sulfonamide synthesis, addressing common queries about "activating pyrazole derivatives." Computational studies suggest its electron-withdrawing effects enhance the reactivity of adjacent positions, explaining its utility in multi-component reactions. Industry reports indicate growing adoption in peptide modification and proteomics research, particularly for labeling applications.

Stability studies of 4-amino-1H-pyrazole-1-sulfonyl chloride reveal optimal storage conditions at -20°C under inert atmosphere—a frequent search topic among laboratory professionals. Analytical data shows characteristic NMR shifts at 7.8 ppm (pyrazole-H) and 5.2 ppm (-NH2), with HPLC purity typically exceeding 98% in commercial samples. These quality parameters are critical for researchers investigating "pyrazole-based scaffold optimization" or "sulfonamide linker chemistry."

The compound's role in medicinal chemistry has expanded with the development of targeted therapies. Patent literature describes its incorporation into allosteric modulators for neurological targets, aligning with trending searches for "blood-brain barrier permeable scaffolds." Its balanced lipophilicity (calculated logP ~1.2) and molecular weight (221.64 g/mol) make it particularly suitable for CNS drug candidates.

Environmental and handling considerations for CAS 2770494-04-5 follow standard laboratory safety protocols for reactive intermediates. Recent innovations in flow chemistry applications demonstrate improved handling of such compounds, addressing common concerns about "scaling up pyrazole derivatives." The development of stabilized formulations has further enhanced its utility in industrial settings.

Emerging applications in agrochemical research utilize 4-amino-1H-pyrazole-1-sulfonyl chloride as a precursor for plant growth regulators, responding to increased interest in "sustainable crop protection chemicals." Its structural features enable systemic mobility in plant tissues while maintaining favorable environmental degradation profiles—key considerations in modern green chemistry initiatives.

From a market perspective, the global demand for functionalized pyrazoles like 2770494-04-5 is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical outsourcing and contract research activities. Analytical method development for this compound remains an active research area, with recent publications optimizing UPLC-MS detection protocols for trace analysis in complex matrices.

Future research directions may explore the compound's potential in covalent inhibitor design and protein degradation platforms—topics generating significant interest in drug discovery communities. The unique electronic properties of the pyrazole-sulfonyl system continue to inspire innovations in catalysis and materials science, positioning 4-amino-1H-pyrazole-1-sulfonyl chloride as a multifaceted tool for scientific advancement.